Cas no 2757833-10-4 (tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate
• CAS No: 2757833-10-4
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 5748542
• PubChem ID: 165757592
• Update Time: 2025-05-24

tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2757833-10-4
• tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate
• EN300-37100467

• Inchi： 1S/C12H23NO4/c1-11(2,3)17-10(14)13-7-9(16-5)6-12(4,15)8-13/h9,15H,6-8H2,1-5H3/t9-,12+/m1/s1
• InChI Key： KMFLMGZMZXHMQF-SKDRFNHKSA-N
• SMILES： O[C@]1(C)CN(C(=O)OC(C)(C)C)C[C@@H](C1)OC

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate

tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate with CAS No. 2757833-10-4 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique functional groups, which contribute to its potential applications in drug discovery and development.

Recent studies have highlighted the importance of tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate in the context of enzyme inhibition and bioactivity screening. Researchers have demonstrated that this compound exhibits potent inhibitory effects on certain proteases, making it a promising candidate for the development of novel therapeutic agents. The stereochemical configuration at the 3S and 5R positions plays a critical role in determining its bioavailability and pharmacokinetic properties.

The synthesis of tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate involves a multi-step process that includes asymmetric catalysis and stereo-selective reactions. These methods ensure the precise control of the compound's stereochemistry, which is essential for its biological activity. The use of advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has enabled researchers to confirm the purity and structure of the compound with unprecedented accuracy.

In terms of applications, tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate has shown potential in the treatment of inflammatory diseases and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it a valuable tool in understanding disease mechanisms and developing targeted therapies. Furthermore, recent clinical trials have indicated that this compound may possess anti-cancer properties, although further research is required to validate these findings.

The structural features of tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate are particularly interesting from a medicinal chemistry perspective. The presence of hydroxyl and methoxy groups introduces hydrophilic characteristics, while the tert-butyl moiety contributes to lipophilicity. This balance between hydrophilicity and lipophilicity is crucial for ensuring optimal drug delivery and tissue penetration.

From an environmental standpoint, tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate has been evaluated for its biodegradability and eco-toxicological profile. Initial studies suggest that the compound is readily biodegradable under aerobic conditions, which aligns with current sustainability trends in pharmaceutical development. However, further assessments are necessary to fully understand its long-term environmental impact.

In conclusion, tert-butyl (3S,5R)-3-hydroxy-5-methoxy-3-methylpiperidine-1-carboxylate represents a significant advancement in the field of organic synthesis and pharmacology. Its unique chemical properties, combined with cutting-edge research findings, position it as a key player in the development of innovative therapeutic agents. As ongoing studies continue to uncover new insights into its biological activities and applications, this compound is poised to make a substantial contribution to the medical sciences.